Cas no 34687-04-2 (Methyl 3,3-dimethyl-4-nitrobutanoate)

• Product Name: Methyl 3,3-dimethyl-4-nitrobutanoate
• CAS No: 34687-04-2
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 2156758
• PubChem ID: 13952658
• Update Time: 2025-04-21

Methyl 3,3-dimethyl-4-nitrobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,3-dimethyl-4-nitrobutanoate
• DTXSID701289206
• MROKADHZDXBQMO-UHFFFAOYSA-N
• SCHEMBL13732135
• 34687-04-2
• DA-06576
• 3,3-dimethyl-4-nitro-butyric acid methyl ester

• MDL： MFCD27975865
• Inchi： 1S/C7H13NO4/c1-7(2,5-8(10)11)4-6(9)12-3/h4-5H2,1-3H3
• InChI Key： MROKADHZDXBQMO-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)(C)C[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 175.08445790Da
• Monoisotopic Mass: 175.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters